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Compound of Interest

Compound Name:
2-(Chloromethyl)-1-

methylpiperidine hydrochloride

Cat. No.: B1280536 Get Quote

An In-depth Technical Guide to the Safety of 2-(Chloromethyl)-1-methylpiperidine
hydrochloride

This technical guide provides a comprehensive overview of the safety data for 2-
(Chloromethyl)-1-methylpiperidine hydrochloride, intended for researchers, scientists, and

professionals in drug development. The information is compiled from safety data sheets and

chemical databases to ensure a thorough understanding of the hazards and safe handling

procedures associated with this compound.

Chemical Identification and Properties
This section details the fundamental chemical identity and physical properties of 2-
(Chloromethyl)-1-methylpiperidine hydrochloride.
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Property Value Source

Chemical Name
2-(Chloromethyl)-1-

methylpiperidine hydrochloride

Empirical Formula C₇H₁₅Cl₂N

Molecular Weight 184.11 g/mol

CAS Number 10466-48-5

Appearance Solid

SMILES String ClCC1N(CCCC1)C.[H]Cl

InChI Key
AZZOFXGSQFRBCS-

UHFFFAOYSA-N

PubChem Substance ID 329776192

Hazard Identification and Classification
2-(Chloromethyl)-1-methylpiperidine hydrochloride is classified as a hazardous substance.

The following table summarizes its GHS (Globally Harmonized System of Classification and

Labelling of Chemicals) classification.

Hazard
Classification

Code Description Pictogram Signal Word

Acute Toxicity,

Oral
H301

Toxic if

swallowed

GHS06 (Skull

and Crossbones)
Danger

Eye Irritation H319
Causes serious

eye irritation

Data sourced from Sigma-Aldrich Safety Information.

First-Aid Measures
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In case of exposure to 2-(Chloromethyl)-1-methylpiperidine hydrochloride, immediate

medical attention is crucial. The following are recommended first-aid measures.

Exposure Route First-Aid Procedure

Ingestion

If swallowed, immediately call a POISON

CENTER or doctor/physician.[1][2] Rinse mouth.

Do NOT induce vomiting.[1][3]

Eye Contact

Rinse cautiously with water for several minutes.

Remove contact lenses, if present and easy to

do. Continue rinsing.[1][3] If eye irritation

persists, get medical advice/attention.

Skin Contact

Immediately wash with water and soap and

rinse thoroughly.[1] If skin irritation occurs,

consult a doctor.

Inhalation

Move person into fresh air.[4] If breathing is

difficult, give oxygen. If not breathing, give

artificial respiration.[4]

Handling and Storage
Proper handling and storage are essential to minimize the risks associated with this chemical.

Safe Handling
Engineering Controls: Handle in a well-ventilated place.[4] Ensure eyewash stations and

safety showers are close to the workstation.[3]

Personal Protective Equipment (PPE):

Eye/Face Protection: Wear tightly fitting safety goggles.[4]

Skin Protection: Wear protective gloves and clothing to prevent skin exposure.[3][4]

Respiratory Protection: Use a NIOSH/MSHA or European Standard EN 149 approved

respirator if exposure limits are exceeded or if irritation or other symptoms are
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experienced.[3]

General Hygiene: Do not eat, drink, or smoke when using this product.[3] Wash hands

thoroughly after handling.[3]

Storage
Storage Conditions: Store in a cool, dry, and well-ventilated place.[4] Keep the container

tightly closed.[4]

Incompatible Materials: Information on incompatible materials was not specified in the

provided search results.

Storage Class: 6.1C - Combustible, acute toxic Cat. 3 / toxic compounds or compounds

which cause chronic effects.

Experimental Protocols
Detailed experimental protocols for toxicological and safety studies of 2-(Chloromethyl)-1-
methylpiperidine hydrochloride are not available in the provided search results. Safety Data

Sheets typically summarize the results of such studies rather than providing the detailed

methodologies.

Visualized Workflows
The following diagrams illustrate key logical workflows for handling and responding to incidents

involving 2-(Chloromethyl)-1-methylpiperidine hydrochloride.
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Chemical Handling

Wear Appropriate PPE
(Gloves, Goggles, Lab Coat)

Use in a Well-Ventilated Area
(Fume Hood)

Practice Good Hygiene
(No eating/drinking, Wash hands)

Store Properly
(Cool, Dry, Tightly Closed)

Safe Use

Exposure Incident

Route of Exposure?

Ingestion

Oral

Eye Contact

Ocular

Skin Contact

Dermal

Inhalation

Inhaled

Call Poison Center/Doctor
Rinse Mouth, Do NOT Induce Vomiting

Rinse with Water for Several Minutes
Remove Contacts, Continue Rinsing Wash with Soap and Water Move to Fresh Air

Provide Oxygen/Artificial Respiration if Needed

Seek Immediate Medical Attention

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1280536#2-chloromethyl-1-methylpiperidine-
hydrochloride-safety-data-sheet]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
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and industry.
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